4-ethyl 2-methyl 3-methyl-5-(pentanoylamino)-2,4-thiophenedicarboxylate

• IUPAC Name: 4-O-ethyl 2-O-methyl 3-methyl-5-(pentanoylamino)thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C15H21NO5S/c1-5-7-8-10(17)16-13-11(14(18)21-6-2)9(3)12(22-13)15(19)20-4/h5-8H2,1-4H3,(H,16,17)
• InChI Key: IAHPDFIHPRGAAK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(C(=C(S1)C(=O)OC)C)C(=O)OCC
• Molecular Formula: C15H21NO5S
• Molecular Weight: 327.4 g/mol

Description

4-ethyl 2-methyl 3-methyl-5-(pentanoylamino)-2,4-thiophenedicarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as ETPTA and is a type of thiophene derivative.

Mechanism of Action

The mechanism of action of ETPTA is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. ETPTA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the replication of certain viruses, including HIV and hepatitis C.
Biochemical and Physiological Effects:
ETPTA has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis. ETPTA has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using ETPTA in lab experiments is that it is relatively easy to synthesize and purify. It also has a wide range of potential applications in scientific research. However, one limitation of using ETPTA is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on ETPTA. One area of research could be to further investigate its anti-inflammatory properties and potential use in the treatment of inflammatory diseases. Another area of research could be to investigate its anti-cancer properties and potential use in cancer therapy. Additionally, more research could be done to understand its mechanism of action and how it interacts with enzymes and receptors in the body.

Synthesis Methods

The synthesis of ETPTA involves the reaction of 2,4-thiophenedicarboxylic acid with ethyl chloroacetate, followed by the reaction of the resulting product with methylamine and pentanoyl chloride. The final product is then purified using column chromatography. This synthesis method has been optimized to produce high yields of pure ETPTA.

Scientific Research Applications

ETPTA has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. ETPTA has also been studied for its potential use in the treatment of Alzheimer's disease.